Cas no 2229193-41-1 (2-(3-chloro-2,6-difluorophenyl)ethane-1-thiol)

• Product Name: 2-(3-chloro-2,6-difluorophenyl)ethane-1-thiol
• CAS No: 2229193-41-1
• MF: C₈H₇ClF₂S
• MW: 208.655987024307
• CID: 6463899
• PubChem ID: 165637398
• Update Time: 2025-05-25

2-(3-chloro-2,6-difluorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2,6-difluorophenyl)ethane-1-thiol
• 2229193-41-1
• EN300-1976613

• Inchi： 1S/C8H7ClF2S/c9-6-1-2-7(10)5(3-4-12)8(6)11/h1-2,12H,3-4H2
• InChI Key： RELPRALAYVFWBP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)CCS)F

Computed Properties

• Exact Mass: 207.9925054g/mol
• Monoisotopic Mass: 207.9925054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 1Ų

Additional information on 2-(3-chloro-2,6-difluorophenyl)ethane-1-thiol

Comprehensive Overview of 2-(3-Chloro-2,6-difluorophenyl)ethane-1-thiol (CAS No. 2229193-41-1)

2-(3-Chloro-2,6-difluorophenyl)ethane-1-thiol (CAS No. 2229193-41-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a chloro-difluorophenyl backbone coupled with a thiol functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in 2-(3-chloro-2,6-difluorophenyl)ethane-1-thiol aligns with broader trends in green chemistry and sustainable synthesis. As industries prioritize eco-friendly methodologies, this compound's role in catalytic reactions and low-waste processes has become a focal point. Its thiol group offers reactivity advantages, enabling efficient cross-coupling reactions—a topic frequently searched in academic and industrial forums.

One of the most common queries about CAS No. 2229193-41-1 revolves around its solubility and stability under varying conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, while remaining stable at room temperature when stored under inert atmospheres. These properties make it suitable for high-throughput screening applications, a key area in modern drug development.

In the context of material science, 2-(3-chloro-2,6-difluorophenyl)ethane-1-thiol has shown promise in surface functionalization. Its ability to form self-assembled monolayers (SAMs) on metal substrates is being investigated for sensor technologies—a hot topic linked to wearable health devices and environmental monitoring. This application aligns with frequent searches for "advanced sensor materials" and "molecular coatings."

The synthetic routes to produce CAS No. 2229193-41-1 often involve palladium-catalyzed reactions or nucleophilic substitutions, methodologies widely discussed in patent literature. Optimizing these processes to reduce byproducts is a recurring theme in process chemistry forums, reflecting the industry's drive toward cost-effective and scalable production.

Safety profiles of 2-(3-chloro-2,6-difluorophenyl)ethane-1-thiol are another frequent search topic. While not classified as hazardous under standard regulations, proper handling protocols—such as using glove boxes for air-sensitive steps—are emphasized in technical datasheets. This aligns with global workplace safety trends and the demand for handling guidelines for specialty chemicals.

Emerging applications in crop protection formulations have also been noted, with the compound serving as a precursor for novel herbicides and fungicides. Its difluorophenyl moiety contributes to enhanced bioavailability in plant systems, a property highly searched by agrochemical developers exploring next-generation pest control solutions.

Analytical characterization of 2229193-41-1 typically employs LC-MS and NMR spectroscopy, techniques frequently queried by quality control specialists. The compound's distinct proton shifts in aromatic regions and sulfur-specific detection methods provide robust validation markers—critical for compliance with Good Manufacturing Practice (GMP) standards.

Future research directions for 2-(3-chloro-2,6-difluorophenyl)ethane-1-thiol may explore its chiral derivatives, given the pharmaceutical industry's focus on enantioselective synthesis. Computational modeling studies predicting its molecular interactions with biological targets are also gaining traction, reflecting the intersection of cheminformatics and experimental chemistry in modern R&D.